Cas no 327175-05-3 (4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one)

• Product Name: 4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
• CAS No: 327175-05-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1452096
• PubChem ID: 54686805
• Update Time: 2025-04-20

4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-(2-oxoheptyl)-
• 4-hydroxy-6-(2-oxoheptyl)pyran-2-one
• hexanoyltriacetic acid lactone
• 4-hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one
• 4-hydroxy-6-(2-oxoheptyl)-2-pyranone
• 4-Hydroxy-6-(2-oxo-heptyl)-pyran-2-one
• DTXSID90715797
• 327175-05-3
• Q27135544
• HTAL
• CHEBI:66959
• SCHEMBL3701186
• A1-01484
• 4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one

• Inchi： 1S/C12H16O4/c1-2-3-4-5-9(13)6-11-7-10(14)8-12(15)16-11/h7-8,14H,2-6H2,1H3
• InChI Key： GHURLXDGHMZIGJ-UHFFFAOYSA-N
• SMILES： CCCCCC(CC1OC(=O)C=C(O)C=1)=O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 363.0±42.0 °C at 760 mmHg
• Flash Point: 136.8±21.4 °C
• PSA: 63.6
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-Hydroxy-6-(2-oxoheptyl)-2H-pyran-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives